Cas no 1929-68-6 (2-chloro-3,5,6-trifluorobenzene-1,4-dicarbonitrile)

2-chloro-3,5,6-trifluorobenzene-1,4-dicarbonitrile structure
1929-68-6 structure
Product Name:2-chloro-3,5,6-trifluorobenzene-1,4-dicarbonitrile
CAS No:1929-68-6
MF:C8ClF3N2
MW:216.547210693359
CID:1385770
PubChem ID:121220
Update Time:2025-04-20

2-chloro-3,5,6-trifluorobenzene-1,4-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-3,5,6-trifluorobenzene-1,4-dicarbonitrile
    • 3-Chloro-2,5,6-trifluoro-1,4-benzenedicarbonitrile
    • DTXSID50172887
    • 3-Chloro-2,5,6-trifluoroterephthalonitrile
    • 1929-68-6
    • F87846
    • SCHEMBL10825637
    • CHEMBL3248230
    • 1,4-Benzenedicarbonitrile, 3-chloro-2,5,6-trifluoro-
    • Inchi: 1S/C8ClF3N2/c9-5-3(1-13)7(11)8(12)4(2-14)6(5)10
    • InChI Key: FWKGAQNOJROOTN-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C#N)C(=C(C=1C#N)F)F)F

Computed Properties

  • Exact Mass: 215.9703
  • Monoisotopic Mass: 215.97
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • Density: 1.59
  • Boiling Point: 277.5°C at 760 mmHg
  • Flash Point: 121.6°C
  • Refractive Index: 1.517
  • PSA: 47.58

2-chloro-3,5,6-trifluorobenzene-1,4-dicarbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1258359-500mg
3-Chloro-2,5,6-trifluoro-1,4-benzenedicarbonitrile
1929-68-6 95%+
500mg
$200 2023-09-04
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